2-[(2-Nitrobenzylidene)amino]phenol

• CAS No.: 5348-24-3
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 2-[(2-nitrophenyl)methylideneamino]phenol
• InChI: InChI=1S/C13H10N2O3/c16-13-8-4-2-6-11(13)14-9-10-5-1-3-7-12(10)15(17)18/h1-9,16H
• InChI Key: QWSNNIQHVZGAJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=CC=CC=C2O)[N+](=O)[O-]

Description

2-[(2-Nitrobenzylidene)amino]phenol is a Schiff base compound with the molecular formula C13H10N2O3 and a molecular weight of 242.24 g/mol . This compound is part of a versatile class of organic molecules characterized by an azomethine group (-HC=N-), which are condensation products of primary amines and carbonyl compounds . Schiff bases are valued in research for their synthetic flexibility and diverse properties, largely due to the lone pair of electrons in the sp2 hybridized orbital of the azomethine nitrogen atom . This compound serves as a valuable precursor for the synthesis of more complex molecules and coordination compounds, as the azomethine group acts as an excellent ligand for metal chelation, especially when functional groups like the phenolic -OH are present nearby to facilitate the formation of stable five- or six-membered rings with metal ions . Its primary research applications include investigating antimicrobial agents, where related nitrobenzylidene-amino phenol derivatives have demonstrated broad-spectrum activities against various Gram-positive and Gram-negative bacterial strains, such as Staphylococcus aureus and Bacillus subtilis , as well as antifungal effects against strains like Saccharomyces cerevisiae . Furthermore, this Schiff base is of significant interest in biophysical and biochemical studies, particularly in probing interactions with biomolecules. Research on analogous compounds shows they can interact with human DNA through non-covalent binding modes, including intercalation between base pairs or groove binding, which is a key area of study for understanding potential mechanisms of anticancer agents . The compound's optical properties, such as its absorption and fluorescence characteristics, can be tailored and are sensitive to the microenvironment, including solvent polarity and the presence of specific metal ions like Chromium (Cr¹⁺) and Copper (Cu²⁺), making it a candidate for developing chemosensors . Additionally, this Schiff base can be utilized as a monomer in oxidative polycondensation reactions to produce polymers with high thermal stability, as similar polymers have been shown to retain over 50% of their weight at temperatures up to 1000°C . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogues and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Biological/Chemical Activity
2-[(2-Nitrobenzylidene)amino]phenol	C₁₃H₁₀N₂O₃	242.23	-NO₂ (ortho), -OH (phenol)	Antimicrobial (MIC: 31.25 µg/mL vs. E. coli) ; No corrosion data reported.
2-{(3-Nitrobenzylidene)amino}phenol (SBNAP)	C₁₃H₁₀N₂O₃	242.23	-NO₂ (meta), -OH (phenol)	Corrosion inhibition: 34.98% (mild steel, 30°C) ; Reduced efficiency at higher temps.
2-(2-Hydroxybenzylideneamino)phenol	C₁₃H₁₁NO₂	213.23	-OH (benzylidene, phenol)	No significant biological data; used in metal chelation .
(E)-2-Isopropyl-N-(2-nitrobenzylidene)aniline	C₁₆H₁₆N₂O₂	268.31	-NO₂ (ortho), -isopropyl	Superior antimicrobial activity (MIC: 7.81 µg/mL vs. P. aeruginosa) .

Key Observations:

Nitro Group Position: The ortho-nitro substitution in 2-[(2-nitrobenzylidene)amino]phenol enhances antimicrobial activity compared to its meta-nitro analogue (SBNAP), which instead shows corrosion inhibition . The meta-nitro configuration in SBNAP allows stronger adsorption on metal surfaces, likely due to improved electron-withdrawing effects .

Functional Group Variations: Replacing the nitro group with a hydroxyl (as in 2-(2-hydroxybenzylideneamino)phenol) reduces molecular weight and alters solubility but eliminates antimicrobial potency . The isopropyl substituent in (E)-2-isopropyl-N-(2-nitrobenzylidene)aniline enhances lipophilicity, improving its Gram-negative bacterial inhibition .

Antimicrobial Activity (Table 1):

Compound	E. coli (MIC, µg/mL)	S. typhimurium (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)
2-[(2-Nitrobenzylidene)amino]phenol	31.25	62.50	125.00
(E)-2-Isopropyl-N-(2-nitrobenzylidene)aniline	15.625	15.625	7.81

• Trend: The isopropyl derivative exhibits 4–16× greater potency than 2-[(2-nitrobenzylidene)amino]phenol, highlighting the role of hydrophobic substituents in enhancing membrane penetration .

Corrosion Inhibition Efficiency

Compound	Metal Substrate	Inhibition Efficiency (%) (30°C)	Temperature Dependency
2-{(3-Nitrobenzylidene)amino}phenol	Mild steel	34.98	Increases with temperature
2-{(3-Nitrobenzylidene)amino}phenol	Aluminum	63.81	Decreases with temperature

• Mechanism : The nitro group’s electron-withdrawing effect stabilizes the Schiff base-metal complex, but the ortho vs. meta position alters adsorption geometry and thermal stability .

Q & A

Q. What is the standard synthetic route for 2-[(2-nitrobenzylidene)amino]phenol, and how is its purity validated?

The compound is synthesized via Schiff base condensation between 2-aminophenol and 2-nitrobenzaldehyde in ethanol under reflux, typically catalyzed by acetic acid. Post-synthesis, purification involves recrystallization from ethanol. Purity validation employs:

• HPLC with a C18 column (methanol/water mobile phase) to assess chromatographic homogeneity.
• Elemental analysis (C, H, N) to confirm stoichiometry.
• Spectroscopic techniques :

• FT-IR to verify imine (C=N) stretch (~1600–1620 cm⁻¹) and phenolic O–H stretch (~3300 cm⁻¹).
• ¹H/¹³C NMR to resolve aromatic protons, imine protons (~8.5–9.0 ppm), and hydroxyl groups .

Q. What structural features of 2-[(2-nitrobenzylidene)amino]phenol are revealed by X-ray crystallography?

Single-crystal X-ray diffraction confirms:

• Planar geometry at the imine linkage (C=N bond length ~1.28–1.30 Å).
• Intramolecular hydrogen bonding between the phenolic O–H and nitro group (O···H distance ~1.8–2.0 Å), stabilizing the E-isomer.
• Dihedral angles between aromatic rings (~5–15°), indicating partial conjugation disruption due to steric effects. Refinement using SHELXL (via Olex2 or similar software) ensures accuracy, with R-factor thresholds <0.05 for high-quality datasets .

Q. How is the antimicrobial activity of this compound experimentally assessed?

Broth microdilution assays determine minimum inhibitory concentrations (MICs) against Gram-negative (e.g., E. coli, P. aeruginosa) and Gram-positive bacteria. Key steps:

• Prepare serial dilutions in Mueller-Hinton broth (96-well plates).
• Inoculate with standardized bacterial suspensions (~10⁵ CFU/mL).
• Incubate at 37°C for 18–24 hours; MIC is the lowest concentration with no visible growth. Positive controls (e.g., chloramphenicol) and solvent controls (DMSO <1%) are critical. Recent studies report MICs of 7.81–15.625 µg/mL for Gram-negative pathogens .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported antimicrobial activity data for this compound?

Discrepancies often arise from:

• Strain variability : Use standardized strains (e.g., ATCC) and include clinical isolates for comparative studies.
• Culture conditions : Control pH, temperature, and nutrient availability to minimize confounding effects.
• Compound stability : Assess degradation via HPLC post-assay to confirm bioactivity correlates with intact structure.
• Synergistic effects : Test in combination with adjuvants (e.g., efflux pump inhibitors) to enhance reproducibility .

Q. What role do hydrogen-bonding networks play in the crystal packing and stability of this compound?

Graph set analysis (Etter’s formalism ) reveals:

• Dimeric motifs via O–H···O (nitro) and N–H···O (imine) interactions, forming R₂²(8) patterns.
• Chain propagation through C–H···O contacts, contributing to layered crystal structures. These interactions influence melting points, solubility, and reactivity. Computational tools (e.g., Mercury, CrystalExplorer) visualize and quantify these networks .

Q. How can computational docking elucidate the mechanism of antibacterial action?

Molecular docking into bacterial enzyme active sites (e.g., E. coli dihydrofolate reductase) identifies:

• Binding affinities : Nitro and phenolic groups form hydrogen bonds with catalytic residues (e.g., Asp27, Thr113).
• Electrostatic complementarity : The aromatic system aligns with hydrophobic pockets, enhancing inhibition. Validation against crystallographic enzyme-ligand complexes (PDB entries) ensures docking reliability. MD simulations further assess stability of ligand-protein complexes .

Q. What challenges arise in crystallographic refinement of this compound, and how are they addressed?

Common issues include:

• Disordered nitro groups : Apply ISOR and DELU restraints in SHELXL to model thermal motion.
• Twinned crystals : Use PLATON ’s TwinRotMat to identify twinning laws and refine with TWIN/BASF commands.
• Weak diffraction : Optimize data collection with synchrotron radiation (λ = 0.7–1.0 Å) for high-resolution datasets (<0.8 Å). Structure validation tools (e.g., checkCIF ) flag outliers in bond lengths/angles .